![molecular formula C21H26N2O2S2 B3018606 1-(1-Adamantyl)-3-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]urea CAS No. 2320926-48-3](/img/structure/B3018606.png)
1-(1-Adamantyl)-3-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]urea
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Overview
Description
1-(1-Adamantyl)-3-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]urea, also known as ABEU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ABEU is a urea derivative that has been synthesized using a multi-step process, which involves the use of several reagents and solvents.
Mechanism of Action
The mechanism of action of 1-(1-Adamantyl)-3-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]urea is not fully understood. However, it has been suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound may also inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in vitro and in vivo studies. In animal studies, this compound has been shown to have no significant adverse effects on liver and kidney function. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of 1-(1-Adamantyl)-3-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]urea is its potential use as an antitumor agent. This compound has been shown to have cytotoxic effects on cancer cells in vitro and in vivo studies. Another advantage of this compound is its versatility in material science and nanotechnology applications. This compound can be used as a building block for the synthesis of new polymers and materials. One limitation of this compound is its complex synthesis method, which requires several steps and reagents. Another limitation of this compound is its limited availability, which may hinder its widespread use in scientific research.
Future Directions
There are several future directions for 1-(1-Adamantyl)-3-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]urea research. One direction is the development of new this compound derivatives with improved anticancer activity and reduced toxicity. Another direction is the optimization of the this compound synthesis method to improve its yield and reduce its complexity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
The synthesis of 1-(1-Adamantyl)-3-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]urea involves several steps, which are outlined below:
Step 1: Synthesis of 2-(5-thiophen-3-ylthiophen-2-yl)ethanol
This step involves the reaction of 5-bromo-2-thiophenecarboxaldehyde with 2-thiophenemethanol in the presence of a base and a catalyst to produce 2-(5-thiophen-3-ylthiophen-2-yl)ethanol.
Step 2: Protection of the Hydroxyl Group
The hydroxyl group of 2-(5-thiophen-3-ylthiophen-2-yl)ethanol is protected using tert-butyldimethylsilyl chloride (TBDMS-Cl) in the presence of a base to produce TBDMS-protected 2-(5-thiophen-3-ylthiophen-2-yl)ethanol.
Step 3: Synthesis of 1-(1-Adamantyl)-3-(2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl)urea
The final step involves the reaction of TBDMS-protected 2-(5-thiophen-3-ylthiophen-2-yl)ethanol with 1-(1-Adamantyl)urea in the presence of a base and a catalyst to produce this compound.
Scientific Research Applications
1-(1-Adamantyl)-3-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]urea has potential applications in various fields, including medicinal chemistry, material science, and nanotechnology. In medicinal chemistry, this compound has been studied for its potential use as an antitumor agent. In material science, this compound has been used as a building block for the synthesis of new polymers and materials. In nanotechnology, this compound has been used as a template for the synthesis of metal nanoparticles.
properties
IUPAC Name |
1-(1-adamantyl)-3-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O2S2/c24-17(19-2-1-18(27-19)16-3-4-26-12-16)11-22-20(25)23-21-8-13-5-14(9-21)7-15(6-13)10-21/h1-4,12-15,17,24H,5-11H2,(H2,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFQWORREHCLDKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)NC(=O)NCC(C4=CC=C(S4)C5=CSC=C5)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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